Cas no 2171205-14-2 (3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)
3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
- EN300-1532064
- 3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-3-fluorobenzoic acid
- EN300-1532640
- 2171205-14-2
- 2171241-25-9
- 2172562-15-9
- EN300-1545496
- 3-fluoro-2-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
-
- Inchi: 1S/C27H23FN2O5/c28-23-11-5-10-21(26(32)33)24(23)30-25(31)15-12-16(13-15)29-27(34)35-14-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-11,15-16,22H,12-14H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: OKWALHDABZXPDS-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(=O)O)=C1NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 474.15910000g/mol
- Monoisotopic Mass: 474.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 780
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 105Ų
3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1545496-0.05g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-0.1g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-0.25g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-0.5g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-1.0g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-2.5g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-5.0g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-10.0g |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1545496-50mg |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1545496-100mg |
3-fluoro-2-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid |
2171205-14-2 | 100mg |
$2963.0 | 2023-09-25 |
3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
Recent Advances in the Study of 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2)
The compound 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural features of this compound, which incorporates a cyclobutane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these moieties has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC), to produce high-purity samples of the compound for experimental studies.
In vitro and in vivo studies have demonstrated that 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits notable biological activity, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest that the compound may act as an inhibitor of certain proteases involved in inflammatory and oncogenic processes. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as cancer and autoimmune diseases.
Further research has also explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound has favorable pharmacokinetic characteristics, with good oral bioavailability and a relatively long half-life. These properties are critical for its development as a drug candidate and warrant further optimization and validation in preclinical models.
Despite these promising findings, challenges remain in the development of 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid. For example, researchers are still working to elucidate the precise mechanisms of action and potential off-target effects. Additionally, scalable synthesis methods need to be refined to ensure cost-effective production for large-scale studies and eventual clinical use.
In conclusion, the compound 3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS: 2171205-14-2) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.
2171205-14-2 (3-fluoro-2-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)